Cas no 76542-10-4 (Propanethioic acid, S-(4-chlorophenyl) ester)

• Product Name: Propanethioic acid, S-(4-chlorophenyl) ester
• CAS No: 76542-10-4
• MF: C₉H₉ClOS
• MW: 200.685160398483
• CID: 1780494
• Update Time: 2024-11-27

Propanethioic acid, S-(4-chlorophenyl) ester Chemical and Physical Properties

Names and Identifiers

• Propanethioic acid, S-(4-chlorophenyl) ester

• Inchi： 1S/C9H9ClOS/c1-2-9(11)12-8-5-3-7(10)4-6-8/h3-6H,2H2,1H3
• InChI Key： VYASBRRCANVJMN-UHFFFAOYSA-N
• SMILES： C(SC1=CC=C(Cl)C=C1)(=O)CC

Computed Properties

• Exact Mass: 200.00637

Experimental Properties

• Density: 1.2245 g/cm3
• Melting Point: 162-166 °C
• Boiling Point: 156-158 °C(Press: 30 Torr)
• PSA: 17.07